Cas no 28381-81-9 (Phosphonium,diphenyldi-2-propen-1-yl-, bromide (1:1))

• Product Name: Phosphonium,diphenyldi-2-propen-1-yl-, bromide (1:1)
• CAS No: 28381-81-9
• MF: C₁₈H₂₀P
• MW: 267.325165748596
• CID: 266884
• PubChem ID: 493993
• Update Time: 2025-04-19

Phosphonium,diphenyldi-2-propen-1-yl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Phosphonium,diphenyldi-2-propen-1-yl-, bromide (1:1)
• diphenyl-bis(prop-2-enyl)phosphanium
• DTXSID20182615
• Diallyl(diphenyl)phosphorane
• NCIOpen2_007979
• diallyl(diphenyl)phosphonium
• 28381-81-9
• SCHEMBL3397648
• NSC 59296
• NSC59296

• Inchi： 1S/C18H20P/c1-3-15-19(16-4-2,17-11-7-5-8-12-17)18-13-9-6-10-14-18/h3-14H,1-2,15-16H2/q+1
• InChI Key： OSXWETDBWKSBFH-UHFFFAOYSA-N
• SMILES： [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(CC=C)CC=C

Computed Properties

• Exact Mass: 267.1304
• Monoisotopic Mass: 267.130262636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0